Cas no 2091184-83-5 (1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2091184-83-5
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 4636291
• PubChem ID: 121210587
• Update Time: 2025-07-01

1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
• 2-methyl-5-pyrazin-2-ylpyrazole-3-carboxylic acid
• SB75124
• 2-methyl-5-pyrazin-2-yl-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H8N4O2/c1-13-8(9(14)15)4-6(12-13)7-5-10-2-3-11-7/h2-5H,1H3,(H,14,15)
• InChI Key： CJXNVDBJWACOOL-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=NC=CN=2)=NN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: -0.3
• Topological Polar Surface Area: 80.9

Additional information on 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2091184-83-5)

1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2091184-83-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole family, a class of heterocycles widely recognized for their diverse pharmacological effects. The presence of both methyl and pyrazinyl substituents in its molecular framework imparts distinct chemical and biological characteristics, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid consists of a central pyrazole ring substituted at the 3-position with a pyrazinyl group and at the 5-position with a carboxylic acid moiety. The pyrazinyl group, derived from pyrazine, introduces additional nitrogen atoms into the structure, which can enhance interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the design of molecules that require precise binding to biological systems. The carboxylic acid group at the 5-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their ability to modulate various biological pathways. Studies have shown that compounds containing the pyrazole scaffold can exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of substituents in 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid may contribute to its unique pharmacological profile, making it a valuable scaffold for drug design.

One of the most compelling aspects of 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been investigating its interactions with various biological targets, including kinases, which are key enzymes involved in cell signaling pathways. Preliminary studies suggest that this compound may inhibit the activity of certain kinases, thereby disrupting aberrant signaling pathways associated with diseases such as cancer. Additionally, its ability to cross cell membranes may enhance its bioavailability, making it an attractive candidate for oral administration.

The synthesis of 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies have been employed to introduce the necessary substituents at specific positions on the pyrazole ring. These methods include multi-step organic reactions such as condensation, cyclization, and functional group transformations. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has enabled researchers to confirm the structural integrity of the compound at each stage of synthesis.

The pharmacokinetic properties of 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid have also been studied to assess its suitability for therapeutic use. These studies have focused on parameters such as absorption, distribution, metabolism, and excretion (ADME). Initial findings indicate that the compound exhibits moderate solubility in water and lipids, which is favorable for its absorption and distribution within the body. Furthermore, preliminary metabolic studies suggest that it is metabolized via pathways commonly observed in other pyrazole derivatives.

In conclusion, 1-methyl-3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2091184-83-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.